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Compound of Interest

Compound Name: Amberlite LA-2

Cat. No.: B1174152

An In-Depth Technical Guide to Amberlite™ LA-2 (CAS: 11128-96-4) for Researchers,
Scientists, and Drug Development Professionals.

This technical guide provides a comprehensive overview of Amberlite™ LA-2, a versatile liquid
anion exchange resin. Intended for researchers, scientists, and professionals in drug
development, this document details its physicochemical properties, core applications, and the
experimental methodologies for its use.

Core Properties of Amberlite™ LA-2

Amberlite™ LA-2 is a lipophilic secondary amine that functions as a liquid anion exchanger.[1]
Its unique properties make it suitable for a wide range of separation and extraction processes
in both laboratory and industrial settings.

Physicochemical Characteristics

A summary of the key physical and chemical properties of Amberlite™ LA-2 is presented in the
table below.
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Property Value Source
CAS Number 11128-96-4 [1]
Appearance Pale yellow liquid [1]
Density 0.83 g/cm3-1.3+0.1 g/cm3 [2]
Solubility Insoluble in water

Amberlite LA-2, lon Exchange
Synonyms o (2]
Resin, Liquid grade

Structural Information

While the exact molecular formula and weight are often unspecified for this polymeric resin, it is
characterized as a strongly basic, gel-type anion exchange resin with a cross-linked
polystyrene matrix and quaternary ammonium functionality.[2]

Key Applications and Performance Data

Amberlite™ LA-2 is utilized in a variety of applications, primarily centered around its anion
exchange capabilities.

Metal Recovery and Hydrometallurgy

Amberlite™ LA-2 is effective in the selective extraction and recovery of metal ions from
agueous solutions, particularly from industrial wastewater and in hydrometallurgical processes.

[1]

Table 2.1: Performance Data in Metal Extraction
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Extraction .
Metal lon o Conditions Reference
Efficiency (%)
Emulsion liquid
Cadmium (Cd(l1)) 99.0% membrane (ELM), 10 [3]

minutes exposure

Zinc (Zn(11)) Data not specified

Extraction from HCI
media with Amberlite
LA-2 hydrochloride in
1,2-dichloroethane

Lead (Pb(ll)) Data not specified

Extraction from HCI
media with Amberlite
LA-2 hydrochloride in
1,2-dichloroethane

[1]

Biochemical and Organic Acid Separations

This resin is widely used for the separation and purification of biochemical compounds,

including organic acids from fermentation broths.[1]

Table 2.2: Performance Data in Organic Acid Extraction
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. . Extraction .
Organic Acid o Conditions Reference
Efficiency (%)
Reactive extraction
) ) with stoichiometric
Fumaric Acid >90% ) [1]
concentration of
Amberlite LA-2
Reactive extraction
Glutaric Acid 70-90% using various alcohol- [3]

based diluents

Levulinic Acid

Up to 98.0%

Reactive extraction
with isoamyl alcohol
[4][5]

as the solvent (KD of
68.017)

Liquid-liquid extraction

Tartaric Acid 99.5% with Amberlite LA-2 in [6]
dichloromethane
Emulsion liquid

Succinic Acid Up to 71% membrane with 0.7 M [7]

Amberlite LA-2

Gallic Acid

High efficiency

Reactive extraction
with dichloromethane [8]

and n-heptane

Catalysis

Amberlite™ LA-2 also serves as a catalyst in various chemical reactions.

Table 2.3: Catalytic Applications
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Reaction Type Efficacy Reference
Esterification Improves work efficiency [1]
Transesterification Improves work efficiency [1]
Hydration Reactions Improves work efficiency [1]

Experimental Protocols and Methodologies

Detailed methodologies are crucial for reproducible results. The following sections outline
generalized protocols for key applications of Amberlite™ LA-2.

Protocol for Metal Extraction (Emulsion Liquid
Membrane)

This protocol is based on the selective extraction of Cadmium (Cd(ll)).
1. Membrane Preparation:

e In a 100 mL beaker, mix 30 mL of Amberlite™ LA-2 and a surfactant (e.g., Span 80) in a
suitable organic solvent like kerosene.

 Stir the mixture at a constant speed (e.g., 1800 rpm) using a variable speed mixer.

e Slowly add 18 mL of a stripping solution (e.g., 6 M ammonia solution) dropwise to the
organic phase.

o Continue stirring for a minimum of 20 minutes to ensure the formation of a stable water-in-oil
emulsion.

2. Extraction Process:

« Introduce the prepared emulsion to the aqueous feed solution containing the target metal
ions (e.g., acidic leachate with Cd(ll)).

o Agitate the two phases for a specified contact time (e.g., 10 minutes) to facilitate the transfer
of metal ions from the aqueous phase to the internal stripping phase of the emulsion.

e The carrier (Amberlite™ LA-2) complexes with the metal ions at the external interface and
transports them to the internal interface where they are released into the stripping solution.

3. Separation and Analysis:
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» Allow the phases to separate.
e Analyze the concentration of the metal ion in the raffinate (the aqueous phase after
extraction) to determine the extraction efficiency.

Protocol for Organic Acid Extraction (Reactive
Extraction)

This protocol is a general guideline for the extraction of carboxylic acids from aqueous
solutions.

1. Phase Preparation:

e Aqueous Phase: Prepare an aqueous solution of the organic acid at a known initial
concentration (e.g., 0.84 mol-kg~? for glutaric acid).[3]

» Organic Phase: Dissolve a specific concentration of Amberlite™ LA-2 in a suitable water-
immiscible organic solvent (e.g., alcohols like 3-methyl-1-butanol, n-octanol, or esters and
ketones).[3][4]

2. Extraction:

» In a sealed flask, mix equal volumes (e.g., 30 mL each) of the agueous and organic phases.
[3]

o Agitate the mixture in a constant temperature water bath shaker (e.g., 298 K at 40 rpm) for a
sufficient time to reach equilibrium (e.g., 6 hours, determined by preliminary tests).[3]

3. Phase Separation and Analysis:

 After equilibration, allow the mixture to settle for a minimum of 2 hours to ensure complete
phase separation.[3]

o Carefully separate the agueous and organic phases.

o Determine the concentration of the organic acid remaining in the aqueous phase, typically by
titration with a standard base (e.g., 0.1 N NaOH).[3]

e The concentration of the acid in the organic phase can be calculated by mass balance.

Visualizing Workflows and Mechanisms

The following diagrams, generated using the DOT language, illustrate the logical workflows and
reaction mechanisms described.
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Emulsion Liquid Membrane (ELM) Extraction Workflow

Click to download full resolution via product page

Caption: Workflow for Metal Extraction using ELM.

Reactive Extraction of Organic Acids Workflow
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Caption: Workflow for Reactive Extraction of Organic Acids.

Anion Exchange Mechanism in Reactive Extraction
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Caption: Anion Exchange Mechanism in Reactive Extraction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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